Cas no 2137773-63-6 (5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine)

• Product Name: 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine
• CAS No: 2137773-63-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6312151
• PubChem ID: 165469949
• Update Time: 2025-07-28

5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine
• 2137773-63-6
• EN300-1076532
• 5,5-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-furo[2,3-c]pyridine]

• Inchi： 1S/C14H21NO/c1-13(2)6-3-7-14(10-13)12-11(4-8-15-14)5-9-16-12/h5,9,15H,3-4,6-8,10H2,1-2H3
• InChI Key： SVFIPXPYUXQFQJ-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC3(C1=2)CCCC(C)(C)C3

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine

Recent Advances in the Study of 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine (CAS: 2137773-63-6)

The compound 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine (CAS: 2137773-63-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique fused ring system, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for drug development.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of specific enzyme targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2137773-63-6 exhibits high affinity for certain kinases involved in inflammatory and oncogenic signaling. The study utilized a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding interactions, revealing a unique binding mode that accounts for its selectivity and potency. These findings open new avenues for the design of next-generation kinase inhibitors with improved therapeutic profiles.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at Harvard Medical School (2024) reported that 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate synaptic dysfunction, suggesting its utility as a multifunctional agent in neurodegenerative therapy. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in clinical settings.

The synthetic routes to 2137773-63-6 have also been a focus of recent research. A novel, scalable synthesis method was reported in Organic Letters (2023), which employs a catalytic asymmetric strategy to achieve high enantiomeric purity. This advancement addresses previous challenges in the large-scale production of the compound, making it more accessible for further pharmacological studies and potential commercialization. The method's efficiency and sustainability have been highlighted as key advantages, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the compound's versatility and unique structural features continue to inspire innovative research. Ongoing studies are investigating its applications in other therapeutic areas, such as infectious diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, 5,5-dimethyl-5',6'-dihydro-4'H-spirocyclohexane-1,7'-furo2,3-cpyridine is poised to become a cornerstone in the development of novel therapeutics, offering hope for addressing unmet medical needs.